Cas no 2090884-82-3 (3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanenitrile)

• Product Name: 3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanenitrile
• CAS No: 2090884-82-3
• MF: C₇H₈N₂OS
• MW: 168.216219902039
• CID: 6332975
• PubChem ID: 131330657
• Update Time: 2025-10-30

3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanenitrile
• 2090884-82-3
• EN300-1756045

• Inchi： 1S/C7H8N2OS/c1-5-7(11-4-9-5)6(10)2-3-8/h4,6,10H,2H2,1H3
• InChI Key： DXTDAABSCMDJNO-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(CC#N)O

Computed Properties

• Exact Mass: 168.03573406g/mol
• Monoisotopic Mass: 168.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 85.2Ų

Additional information on 3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanenitrile

Research Brief on 3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanenitrile (CAS: 2090884-82-3): Recent Advances and Applications

3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanenitrile (CAS: 2090884-82-3) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanenitrile as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the presence of a thiazole ring and a nitrile group, make it a versatile building block for the development of pharmaceuticals targeting various diseases, including cancer, infectious diseases, and metabolic disorders.

One of the most notable advancements in the research of this compound is its application in the development of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. Recent in vitro and in vivo studies have demonstrated that derivatives of 3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanenitrile exhibit potent inhibitory activity against specific kinases, suggesting their potential as therapeutic agents.

In addition to its role in kinase inhibition, this compound has also been investigated for its antimicrobial properties. Preliminary studies have shown that it exhibits activity against a range of bacterial and fungal pathogens, making it a promising candidate for the development of new antimicrobial agents. Further research is needed to elucidate the exact mechanism of action and optimize its efficacy.

The synthesis of 3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanenitrile has been optimized in recent years, with researchers developing more efficient and scalable methods. These advancements have facilitated its use in large-scale pharmaceutical production and have reduced the cost of synthesis, making it more accessible for further research and development.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed in future studies. However, the growing body of research on 3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanenitrile underscores its potential as a valuable tool in drug discovery and development.

In conclusion, 3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanenitrile (CAS: 2090884-82-3) represents a promising compound with diverse applications in the pharmaceutical industry. Continued research and development efforts are expected to unlock its full therapeutic potential, paving the way for new treatments for a variety of diseases.